Cas no 436086-85-0 (5-Benzoxazolamine,2-(1H-benzimidazol-6-yl)-)

• Product Name: 5-Benzoxazolamine,2-(1H-benzimidazol-6-yl)-
• CAS No: 436086-85-0
• MF: C₁₄H₁₀N₄O
• MW: 250.255402088165
• CID: 332401
• PubChem ID: 784160
• Update Time: 2025-04-19

5-Benzoxazolamine,2-(1H-benzimidazol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolamine,2-(1H-benzimidazol-6-yl)-
• 2-(1H-BENZOIMIDAZOL-5-YL)-BENZOOXAZOL-5-YLAMINE
• AC1LFUQE
• CTK4I7474
• HMS2372C16
• MolPort-001-991-910
• 436086-85-0
• SMR000119068
• SR-01000318677
• 2-(3H-benzimidazol-5-yl)-1,3-benzoxazol-5-amine
• BAS 03422686
• CHEMBL1545965
• BDBM48204
• AKOS000300946
• [2-(3H-benzimidazol-5-yl)-1,3-benzoxazol-5-yl]amine
• cid_784160
• MLS000121646
• 2-(1H-benzoimidazol-5-yl)benzooxazol-5-ylamine
• SR-01000318677-1
• DTXSID80354831
• 2-(1H-Benzo[d]imidazol-5-yl)benzo[d]oxazol-5-amine
• 2-(3H-1,3-BENZODIAZOL-5-YL)-1,3-BENZOXAZOL-5-AMINE

• MDL： MFCD03724111
• Inchi： 1S/C14H10N4O/c15-9-2-4-13-12(6-9)18-14(19-13)8-1-3-10-11(5-8)17-7-16-10/h1-7H,15H2,(H,16,17)
• InChI Key： ZGDMZBQVYDRREE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N=C1C1=CC=C2C(=C1)NC=N2)N

Computed Properties

• Exact Mass: 250.085461
• Monoisotopic Mass: 250.085461
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7
• XLogP3: 2.3

Experimental Properties

• Density: 1.448
• Boiling Point: 575.5°Cat760mmHg
• Flash Point: 301.9°C
• Refractive Index: 1.797

5-Benzoxazolamine,2-(1H-benzimidazol-6-yl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT